Cas no 887200-87-5 (3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 887200-87-5
• MDL: MFCD03030420
• CID: 4658665
• PubChem ID: 2049308
• Update Time: 2025-06-03

3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F1386-0004
• 3-(4-FLUOROPHENYL)-2-MERCAPTO-6,7-DIHYDROTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
• 3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

• MDL： MFCD03030420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

3-(4-Fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 887200-87-5, known as 3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are derivatives of pyrimidine fused with a thiophene ring. The presence of a fluorophenyl group and a sulfanyl (thioether) substituent introduces unique electronic and steric properties that make this compound a valuable subject for both fundamental research and potential therapeutic applications.

Recent studies have highlighted the importance of thienopyrimidinones in drug discovery due to their ability to modulate various biological targets. For instance, researchers have reported that 3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory agents. Furthermore, its sulfanyl group has been shown to enhance its stability and bioavailability, which are critical factors for drug efficacy.

The synthesis of 3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. This is followed by the introduction of the fluorophenyl and sulfanyl substituents through carefully designed coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to streamline the production process.

In terms of structural characterization, modern analytical tools such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure of this compound. These techniques provide detailed insights into the connectivity and stereochemistry of the molecule. For example, HRMS analysis confirms the molecular formula as C15H11FNSO2 with a molecular weight of 319.05 g/mol. NMR data further corroborate the presence of aromatic protons from the fluorophenyl group and sulfur-containing functionalities.

From a pharmacological perspective, thienopyrimidinones like 3-(4-fluorophenyl)-2-sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one have shown potential in targeting cancer cells due to their ability to inhibit key oncogenic pathways. Preclinical studies have demonstrated selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to interact with specific receptor sites or enzymes that are overexpressed in cancerous tissues.

Moreover, computational modeling studies have provided valuable insights into the binding modes and interactions of this compound with its target proteins. Molecular docking simulations reveal that the fluorophenyl group plays a critical role in stabilizing interactions through π-π stacking and hydrogen bonding. The sulfanyl group further enhances these interactions by introducing additional van der Waals forces and potentially influencing membrane permeability.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of thienopyrimidinones in treating chronic diseases such as neurodegenerative disorders and autoimmune conditions. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials that could validate its efficacy in human subjects.